Cas no 1314909-65-3 (2-methylidene-4-(methylsulfanyl)butanoic acid)

• Product Name: 2-methylidene-4-(methylsulfanyl)butanoic acid
• CAS No: 1314909-65-3
• Molecular Formula: C₆H₁₀O₂S
• Molecular Weight: 146.207400798798
• CID: 6043653
• PubChem ID: 22398879

2-methylidene-4-(methylsulfanyl)butanoic acid Properties

Names and Identifiers

• 2-methylidene-4-(methylsulfanyl)butanoic acid
• SCHEMBL4415202
• 1314909-65-3
• EN300-1858532
• AKOS006385233

• InChIKey： YFXBBWLXJSHHMH-UHFFFAOYSA-N
• Inchi： 1S/C6H10O2S/c1-5(6(7)8)3-4-9-2/h1,3-4H2,2H3,(H,7,8)
• SMILES： S(C)CCC(=C)C(=O)O

Computed Properties

• Exact Mass: 146.04015073g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 146.04015073g/mol
• Heavy Atom Count: 9
• Complexity: 120
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids